Cas no 1291846-83-7 (N-(2-fluorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine)

• Product Name: N-(2-fluorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine
• CAS No: 1291846-83-7
• MF: C₁₉H₂₂F₂N₆O
• MW: 388.414390087128
• CID: 5322617
• PubChem ID: 75584263
• Update Time: 2025-07-02

N-(2-fluorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• [5-[(2-Fluorophenyl)amino]-1H-1,2,3-triazol-4-yl][4-(4-fluorophenyl)-1-piperazinyl]methanone
• N-(2-fluorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine
• 1291846-83-7

• Inchi： 1S/C19H22F2N6O/c20-13-5-7-14(8-6-13)26-9-11-27(12-10-26)19(28)17-18(24-25-23-17)22-16-4-2-1-3-15(16)21/h1-8,17-18,22-25H,9-12H2
• InChI Key： SUIJABSMVQNLPL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC1C(C(N2CCN(C3C=CC(=CC=3)F)CC2)=O)NNN1

Computed Properties

• Exact Mass: 388.18231567g/mol
• Monoisotopic Mass: 388.18231567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.7Ų

Experimental Properties

• Density: 1.428±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.0±55.0 °C(Predicted)
• pka: 7.94±0.70(Predicted)

Additional information on N-(2-fluorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine

Comprehensive Analysis of N-(2-fluorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine (CAS No. 1291846-83-7)

The compound N-(2-fluorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine (CAS No. 1291846-83-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a fluorophenyl group, a piperazine core, and a 1,2,3-triazole ring, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of modulating biological targets.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in N-(2-fluorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine suggests potential utility in designing novel therapeutics. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy to improve drug-like properties. The compound’s piperazine moiety further enhances its versatility, as this scaffold is commonly found in CNS-active drugs and receptor modulators.

The 1,2,3-triazole ring in this compound is another critical feature, as it is widely used in click chemistry applications. This has led to increased interest in N-(2-fluorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine for bioconjugation and probe development. Scientists are exploring its role in creating targeted imaging agents or drug delivery systems, leveraging the triazole’s stability and compatibility with biological systems.

From a synthetic perspective, the preparation of CAS No. 1291846-83-7 involves multi-step organic transformations, including amide coupling and cyclization reactions. These processes are often optimized for yield and purity, given the compound’s potential as a pharmaceutical intermediate. Researchers frequently search for efficient synthetic routes to access this molecule, reflecting its growing importance in academic and industrial settings.

Another area of interest is the compound’s potential biological activity. While detailed pharmacological data may still be emerging, the structural motifs present in N-(2-fluorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine suggest possible interactions with G-protein-coupled receptors (GPCRs) or kinase enzymes. This has spurred investigations into its use as a lead compound for treating neurological or inflammatory conditions, topics highly searched in biomedical databases.

In summary, N-(2-fluorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine (CAS No. 1291846-83-7) represents a compelling case study in modern drug design. Its fluorinated aromatic and heterocyclic components align with cutting-edge research trends, while its synthetic accessibility and potential bioactivity make it a valuable candidate for further exploration. As the scientific community continues to seek innovative chemical tools, this compound is poised to remain a focal point in both theoretical and applied chemistry.